Cas no 14863-41-3 (1H-Benzimidazole,5,7-dichloro-6-methyl-2-(trifluoromethyl)-)

• Product Name: 1H-Benzimidazole,5,7-dichloro-6-methyl-2-(trifluoromethyl)-
• CAS No: 14863-41-3
• MF: C₉H₅Cl₂F₃N₂
• MW: 269.050610303879
• CID: 163184
• PubChem ID: 326490
• Update Time: 2025-04-19

1H-Benzimidazole,5,7-dichloro-6-methyl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole,5,7-dichloro-6-methyl-2-(trifluoromethyl)-
• 4,6-dichloro-5-methyl-2-(trifluoromethyl)-1H-benzimidazole
• NSC298109
• DTXSID90315872
• NSC-298109
• ACQKRACPTVERDI-UHFFFAOYSA-N
• 14863-41-3

• Inchi： 1S/C9H5Cl2F3N2/c1-3-4(10)2-5-7(6(3)11)16-8(15-5)9(12,13)14/h2H,1H3,(H,15,16)
• InChI Key： ACQKRACPTVERDI-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(=CC2=C1N=C(C(F)(F)F)N2)Cl

Computed Properties

• Exact Mass: 266.97052
• Monoisotopic Mass: 267.978
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.594
• Boiling Point: 349.6°Cat760mmHg
• Flash Point: 165.2°C
• Refractive Index: 1.58
• PSA: 25.78